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Compound of Interest

Compound Name:
4-Bromo-4'-

(cyclopentyloxy)biphenyl

CAS No.: 1352318-50-3

Cat. No.: B580522

Get Quote

This guide provides a comprehensive overview of the chemical properties, synthesis, and

potential applications of 4-Bromo-4'-(cyclopentyloxy)biphenyl, a halogenated aromatic

compound with significant potential in the fields of medicinal chemistry, materials science, and

organic synthesis. This document is intended for researchers, scientists, and professionals in

drug development and related industries.

Introduction: The Strategic Value of Functionalized
Biphenyls
The biphenyl scaffold is a privileged structure in medicinal chemistry and materials science,

offering a rigid yet conformationally adaptable backbone for the construction of complex

molecular architectures. The introduction of specific functional groups, such as halogens and

alkoxy moieties, allows for precise tuning of the molecule's electronic, steric, and

pharmacokinetic properties. 4-Bromo-4'-(cyclopentyloxy)biphenyl emerges as a compound

of interest due to its unique combination of a reactive bromine atom, which can participate in a

variety of cross-coupling reactions, and a bulky cyclopentyloxy group that can enhance

solubility and influence molecular packing. This guide will delve into the core chemical
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characteristics of this compound, offering both established data and scientifically grounded

predictions to facilitate its application in research and development. Biphenyl derivatives are

known to be important intermediates in the synthesis of pharmaceuticals and liquid crystals.[1]

[2]

Core Chemical Properties
A thorough understanding of a compound's fundamental chemical properties is paramount for

its effective use in any application. The following table summarizes the known and predicted

properties of 4-Bromo-4'-(cyclopentyloxy)biphenyl.

Property Value Source

Chemical Name
4-Bromo-4'-

(cyclopentyloxy)biphenyl
-

CAS Number 1352318-50-3 [3][4]

Molecular Formula C₁₇H₁₇BrO [3][4]

Molecular Weight 317.22 g/mol [3][4]

SMILES
BrC1=CC=C(C2=CC=C(OC3C

CCC3)C=C2)C=C1
[4]

Physical Form
Predicted to be a solid at room

temperature
Based on similar compounds

Melting Point Not experimentally determined -

Boiling Point Not experimentally determined -

Solubility

Predicted to be soluble in

common organic solvents

(e.g., dichloromethane,

chloroform, ethyl acetate) and

insoluble in water

Based on structure

Synthesis of 4-Bromo-4'-(cyclopentyloxy)biphenyl:
A Reliable Protocol
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While a specific protocol for the synthesis of 4-Bromo-4'-(cyclopentyloxy)biphenyl is not

readily available in the literature, a reliable synthetic route can be extrapolated from the well-

established Williamson ether synthesis, a robust method for forming ethers from an

organohalide and an alcohol. The following protocol is adapted from a known procedure for a

similar compound, 4-bromo-4'-(pentyloxy)-1,1'-biphenyl.[5]

Reaction Scheme

Reactants
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Product

4'-Bromo-[1,1'-biphenyl]-4-ol

Williamson Ether
Synthesis

+

Bromocyclopentane
+

Potassium Carbonate

Base

2-Butanone (Solvent)

Solvent, Reflux

4-Bromo-4'-(cyclopentyloxy)biphenyl

Click to download full resolution via product page

Caption: Proposed synthesis of 4-Bromo-4'-(cyclopentyloxy)biphenyl.

Step-by-Step Methodology
Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic

stirrer, combine 4'-Bromo-[1,1'-biphenyl]-4-ol (1.0 eq), anhydrous potassium carbonate (2.5

eq), and 2-butanone.

Addition of Alkyl Halide: To the stirred suspension, add bromocyclopentane (1.5 eq).
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Reaction: Heat the mixture to reflux and maintain for 8-12 hours, monitoring the reaction

progress by thin-layer chromatography (TLC).

Workup: After the reaction is complete, cool the mixture to room temperature. Dilute with

dichloromethane and filter to remove the inorganic salts.

Extraction: Wash the organic phase sequentially with distilled water and saturated brine.

Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and

concentrate under reduced pressure.

Purification: Purify the crude product by recrystallization from a suitable solvent system (e.g.,

ethanol/hexane) to yield 4-Bromo-4'-(cyclopentyloxy)biphenyl as a solid.

Rationale for Experimental Choices
Base: Potassium carbonate is a mild and effective base for deprotonating the phenolic

hydroxyl group, facilitating the nucleophilic attack on the alkyl halide.

Solvent: 2-Butanone is a suitable polar aprotic solvent that can dissolve the reactants and

facilitate the reaction at a moderate reflux temperature.

Stoichiometry: An excess of the alkyl halide and base is used to drive the reaction to

completion.

Spectroscopic Characterization
Spectroscopic analysis is essential for confirming the identity and purity of the synthesized

compound. The following are the predicted spectroscopic data for 4-Bromo-4'-
(cyclopentyloxy)biphenyl based on the analysis of similar compounds.[6][7][8]
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Spectroscopy Predicted Data

¹H NMR

δ (ppm): 7.55-7.45 (m, 4H, Ar-H), 7.40-7.30 (m,

2H, Ar-H), 6.95 (d, 2H, Ar-H), 4.80-4.70 (m, 1H,

O-CH), 2.00-1.80 (m, 4H, CH₂), 1.70-1.50 (m,

4H, CH₂)

¹³C NMR
δ (ppm): 158.0, 138.0, 132.0, 128.5, 128.0,

121.0, 115.5, 80.0, 33.0, 24.0

IR (cm⁻¹)

~3050 (Ar C-H stretch), ~2950 (Aliphatic C-H

stretch), ~1600, 1480 (Ar C=C stretch), ~1240

(Ar-O stretch), ~1000 (C-Br stretch)

Mass Spec (EI) M⁺ at m/z 316/318 (due to Br isotopes)

Potential Applications in Research and
Development
The unique structural features of 4-Bromo-4'-(cyclopentyloxy)biphenyl make it a versatile

building block for various applications.

Pharmaceutical Synthesis
The bromine atom serves as a handle for introducing further complexity through cross-coupling

reactions like the Suzuki, Heck, and Buchwald-Hartwig reactions. This allows for the synthesis

of more elaborate biphenyl derivatives that could be investigated as potential therapeutic

agents. Biphenyl-containing molecules have shown promise as anticancer agents.[9]
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Caption: Potential synthetic transformations and applications.
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Materials Science
Halogenated biphenyls are key precursors in the synthesis of organic electronic materials.[10]

The rigid biphenyl core can be extended through polymerization or further functionalization to

create conjugated systems suitable for use in Organic Light-Emitting Diodes (OLEDs) and

organic photovoltaics. The cyclopentyloxy group can improve the processability and solubility of

these materials.

Liquid Crystals
The elongated and rigid structure of biphenyl derivatives is a common feature in liquid

crystalline materials.[1][2] The introduction of the cyclopentyloxy group can influence the

mesophase behavior and clearing points of potential liquid crystal formulations.

Safety and Handling
While specific toxicity data for 4-Bromo-4'-(cyclopentyloxy)biphenyl is not available, it is

prudent to handle this compound with the same precautions as other halogenated aromatic

compounds. Related compounds are known to cause skin and eye irritation.[11][12][13][14]

Personal Protective Equipment (PPE): Wear appropriate PPE, including safety goggles,

gloves, and a lab coat.

Handling: Handle in a well-ventilated area, preferably in a fume hood, to avoid inhalation of

dust or vapors.[11][12][13] Avoid contact with skin and eyes.[11][13]

Storage: Store in a cool, dry, and well-ventilated place away from incompatible materials

such as strong oxidizing agents.[11] Keep the container tightly sealed.[11][12]

Disposal: Dispose of in accordance with local, state, and federal regulations.[11][12]

Conclusion
4-Bromo-4'-(cyclopentyloxy)biphenyl is a promising chemical entity with significant potential

for a range of applications, particularly in the synthesis of novel pharmaceuticals and advanced

materials. This guide has provided a comprehensive overview of its chemical properties, a

plausible and detailed synthetic protocol, predicted spectroscopic data for its characterization,

and a discussion of its potential applications. By leveraging the information presented herein,
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researchers and developers can effectively utilize this versatile compound in their scientific

endeavors.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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